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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(2-Hydroxy-1-
oxopropoxy)propionic acid, also known as lactoyl-lactic acid. It covers the discovery and
history of the compound, its physicochemical properties, and detailed experimental protocols
for its synthesis. This document also addresses the current state of knowledge regarding its
biological activity and related signaling pathways, highlighting the limited research in this area.
The information is presented to be a valuable resource for researchers and professionals in the
fields of chemistry and drug development.

Introduction

2-(2-Hydroxy-1-oxopropoxy)propionic acid (CAS No. 617-57-2) is an organic compound that
can be considered a dimer of lactic acid, formed through the esterification of the hydroxyl group
of one lactic acid molecule with the carboxyl group of another. Its structure consists of two lactic
acid units linked by an ester bond. While its polymeric counterparts, polylactic acid (PLA), have
garnered significant attention for their biocompatibility and use in various applications, 2-(2-
Hydroxy-1-oxopropoxy)propionic acid itself is a less-studied molecule. This guide aims to
consolidate the available scientific and technical information on this compound.
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Discovery and History

The first documented synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic acid dates back to
1925. In their investigation of the distillation products of lactic acid and its anhydride, German
chemists Richard Dietzel and Rudolf Krug reported the preparation of this compound. Their
work, published in Berichte der deutschen chemischen Gesellschaft, involved heating lactic
acid, which led to self-esterification, or condensation, to form the dimeric acid. This
foundational study established a straightforward method for the formation of lactoyl-lactic acid
from its monomeric precursor.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-Hydroxy-1-oxopropoxy)propionic
acid is presented in Table 1. This data is essential for its handling, characterization, and
application in experimental settings.

Property Value Reference

2-(2-Hydroxy-1-

IUPAC Name o )
oxopropoxy)propionic acid
Lactoyl-lactic acid, 2-

Synonyms ) ]
(Lactoyloxy)propanoic acid

CAS Number 617-57-2 [1]

Molecular Formula C6H1005 [1]

Molecular Weight 162.14 g/mol [2]

Appearance Pale yellow, clear, odorless oll

- Soluble in water and usual
Solubility

organic solvents

Experimental Protocols
Synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic Acid
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The primary method for synthesizing 2-(2-Hydroxy-1-oxopropoxy)propionic acid is through

the direct condensation of lactic acid. The following protocol is based on the principles

described in the historical literature.

Objective: To synthesize 2-(2-Hydroxy-1-oxopropoxy)propionic acid by heating lactic acid.

Materials:

Lactic acid (85-90% aqueous solution)

Round-bottom flask

Heating mantle with a temperature controller

Distillation apparatus

Vacuum source

Procedure:

Place a known quantity of concentrated lactic acid into a round-bottom flask.
Set up a distillation apparatus connected to the flask to remove water.

Heat the lactic acid to 120°C under atmospheric pressure for approximately 2 hours to drive
off the bulk of the water.

After the initial heating, increase the temperature to 150°C and apply a vacuum for an
additional 4 hours to facilitate the removal of water formed during the condensation reaction
and drive the equilibrium towards the formation of the dimer.

The resulting viscous liquid is primarily composed of lactic acid oligomers, including 2-(2-
Hydroxy-1-oxopropoxy)propionic acid.

Further purification can be achieved through fractional distillation under reduced pressure to
isolate the dimer from unreacted monomer and higher-order oligomers.

Expected Outcome: A pale yellow, viscous oil of 2-(2-Hydroxy-1-oxopropoxy)propionic acid.
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Characterization

The synthesized product can be characterized using standard analytical techniques:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the structure of the molecule, showing the characteristic peaks for the methyl, methine, and
carbonyl groups of the two lactic acid units and the ester linkage.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis will show a strong carbonyl
(C=0) stretching band for the ester and carboxylic acid groups, as well as a broad hydroxyl
(-OH) stretching band.

e Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound (162.14 g/mol ).

Biological Activity and Signhaling Pathways

There is a significant lack of scientific literature on the specific biological activity and signaling
pathways of 2-(2-Hydroxy-1-oxopropoxy)propionic acid. Much of the research in this area
has focused on either its monomer, lactic acid, or its high molecular weight polymer, polylactic
acid.

It is crucial to distinguish that the biological effects of lactic acid (a key metabolic intermediate)
and polylactic acid (a biocompatible polymer) cannot be directly attributed to the dimeric form.

Some studies have investigated the antimicrobial properties of lactic acid oligomers in general.
For instance, polylactic acid oligomers have demonstrated broad-spectrum antimicrobial
activity against various bacteria and fungi.[1] However, these studies do not specifically isolate
the effects of the dimer.

Research on related N-lactoyl amino acids has shown their emergence as signaling molecules
in metabolism, but these are structurally distinct from 2-(2-Hydroxy-1-oxopropoxy)propionic
acid as they involve an amide bond to an amino acid rather than an ester bond to another
lactic acid molecule.

At present, no specific signaling pathways have been elucidated for 2-(2-Hydroxy-1-
oxopropoxy)propionic acid.
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Visualizations
Synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic Acid

The following diagram illustrates the condensation reaction of two lactic acid molecules to form
2-(2-Hydroxy-1-oxopropoxy)propionic acid.
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AN /
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2-(2-Hydroxy-1-oxopropoxy)propionic acid

Click to download full resolution via product page

Caption: Formation of 2-(2-Hydroxy-1-oxopropoxy)propionic acid.

Conclusion

2-(2-Hydroxy-1-oxopropoxy)propionic acid is a simple dimer of lactic acid with a history
dating back to the early 20th century. Its synthesis via the self-condensation of lactic acid is a
straightforward process. However, despite the extensive research into both its monomer and
polymer forms, this specific dimer remains a relatively unexplored molecule, particularly
concerning its biological activity and potential roles in signaling pathways. This guide provides
a foundational understanding of the compound based on the available literature and presents
clear methodologies for its synthesis and characterization. Further research is warranted to
elucidate the potential biological significance of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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